Cas no 139057-73-1 (Benzene, 4-isocyanato-1-[(1-methylpropyl)thio]-2-(trifluoromethyl)-)

• Product Name: Benzene, 4-isocyanato-1-[(1-methylpropyl)thio]-2-(trifluoromethyl)-
• CAS No: 139057-73-1
• MF: C₁₂H₁₂F₃NOS
• MW: 275.289992332459
• CID: 1260556
• Update Time: 2024-08-04

Benzene, 4-isocyanato-1-[(1-methylpropyl)thio]-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-isocyanato-1-[(1-methylpropyl)thio]-2-(trifluoromethyl)-

• Inchi： 1S/C12H12F3NOS/c1-3-8(2)18-11-5-4-9(16-7-17)6-10(11)12(13,14)15/h4-6,8H,3H2,1-2H3
• InChI Key： DMXSYYJCYOLLNP-UHFFFAOYSA-N
• SMILES： C1(SC(C)CC)=CC=C(N=C=O)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 275.05926

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 293.0±40.0 °C(Predicted)
• PSA: 29.43